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Compound of Interest

Compound Name: Sp-8-Br-PET-cGMPS

Cat. No.: B15543332

For researchers, scientists, and drug development professionals utilizing Sp-8-Br-PET-
cGMPS, a membrane-permeable cGMP signaling modulator, adherence to proper disposal and
safety protocols is paramount. This document provides a comprehensive guide to the safe
handling and disposal of this compound, ensuring laboratory safety and regulatory compliance.

Chemical and Physical Properties

While a comprehensive Safety Data Sheet (SDS) for Sp-8-Br-PET-cGMPS is not readily
available, data for the closely related compound, Rp-8-Br-PET-cGMPS, and information from
suppliers provide essential information.
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Property Data

) Sp-8-Bromo-B-phenyl-1,N2-ethenoguanosine-
Chemical Name _ i
3',5'-cyclic monophosphorothioate

Molecular Formula C1sH15BrNsOsPS[1]

CAS Number 172806-21-2[1]

Appearance Crystalline solid

Storage Temperature -20°C[1]

Stability Stable under recommended storage conditions.

o Strong acids/alkalis, strong oxidizing/reducing
Incompatibilities
agents.

Solubility Soluble in DMSO.

Disposal Protocol: Step-by-Step Guidance

As a brominated organic compound, Sp-8-Br-PET-cGMPS must be treated as hazardous
chemical waste. Under no circumstances should it be disposed of down the drain or in regular
trash. Disposal must be conducted through a licensed hazardous waste disposal company.

1. Waste Ildentification and Segregation:

« |dentify the Waste Stream: Determine if the Sp-8-Br-PET-cGMPS waste is in solid form,
dissolved in a solvent, or in a mixed phase.

o Classify as Hazardous: This compound should be classified as hazardous chemical waste,
specifically as halogenated organic waste.[2][3]

e Segregate Waste: It is crucial to collect waste containing Sp-8-Br-PET-cGMPS separately
from non-halogenated chemical waste and other incompatible waste streams to prevent
dangerous reactions and to facilitate proper disposal.[2][3]

2. Waste Collection and Storage:
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Container Selection: Use a chemically resistant, leak-proof container with a secure screw-top
cap for collecting Sp-8-Br-PET-cGMPS waste. The container should be clearly labeled.

Labeling: Affix a "Hazardous Waste" label to the container immediately. The label must
include:

[e]

The full chemical name: "Sp-8-Bromo-f3-phenyl-1,N2-ethenoguanosine-3',5'-cyclic
monophosphorothioate”

[e]

The concentration and quantity of the waste.

o

The date of accumulation.

[¢]

The appropriate hazard warnings (e.g., "Toxic," "Irritant™).

Storage Location: Store the waste container in a designated, well-ventilated, and secondary
containment area away from heat, sparks, and incompatible materials.

. Disposal Procedure:

Contact Environmental Health and Safety (EHS): Engage with your institution's EHS
department or a certified hazardous waste disposal vendor to arrange for the pickup and
disposal of the Sp-8-Br-PET-cGMPS waste.

Prepare for Transport: Ensure the waste container is sealed, properly labeled, and ready for
transport in accordance with the disposal company's instructions and any applicable
transportation regulations.

Manifesting: A hazardous waste manifest will be required for the transport and disposal of
the material. Your EHS department or the disposal vendor will provide guidance on
completing this documentation.

. Spill Management: In the event of a spill, follow these procedures:

Personal Protective Equipment (PPE): Ensure you are wearing appropriate PPE, including
chemical-resistant gloves, safety goggles, and a lab coat.
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o Containment: For liquid spills, absorb the material with an inert absorbent material such as
diatomite or universal binders.

o Cleanup: Carefully collect the absorbed material and any contaminated surfaces (e.g., paper
towels) and place them in a sealed, labeled hazardous waste container.

» Decontamination: Decontaminate the spill area and any affected equipment by scrubbing
with a suitable solvent, such as alcohol, and then washing with soap and water.

e Reporting: Report the spill to your laboratory supervisor and EHS department.

Signaling Pathway and Experimental Workflow
Diagrams

Disposal Workflow for Sp-8-Br-PET-cGMPS
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Disposal Workflow for Sp-8-Br-PET-cGMPS
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Click to download full resolution via product page

Caption: A flowchart illustrating the step-by-step process for the proper disposal of Sp-8-Br-
PET-cGMPS waste.

This guide provides a framework for the safe handling and disposal of Sp-8-Br-PET-cGMPS.
Always consult your institution's specific safety and waste disposal guidelines and the most
current safety data sheets for any chemicals you are working with.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Essential Safety and Disposal Procedures for Sp-8-Br-
PET-cGMPS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15543332#sp-8-br-pet-cgmps-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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